Cas no 165682-93-9 (O4I2)

• Product Name: O4I2
• CAS No: 165682-93-9
• MF: C₁₂H₁₁ClN₂O₂S
• MW: 282.745940446854
• MDL: MFCD08166530
• CID: 110664
• PubChem ID: 53428670
• Update Time: 2025-04-18

O4I2 Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-((4-chlorophenyl)amino)thiazole-4-carboxylate
• ethyl 2-(4-chloroanilino)-1,3-thiazole-4-carboxylate
• ETHYL 2-(4-CHLOROPHENYLAMINO)-4-THIAZOLECARBOXYLATE
• O4I2
• 2-[(4-Chlorophenyl)amino]-4-thiazolecarboxylic acid ethyl ester
• O412
• ethyl 2-(4-chlorophenylamino)thiazole-4-carboxylate
• Ethyl 4-((4-chlorophenyl)amino)-3,5-thiazolecarboxylate
• ethyl 2-[(4-chlorophenyl)amino]-1,3-thiazole-4-carboxylate
• ULUBAPWNHROTEU-UHFFFAOYSA-N
• O4-I2
• BCP16032
• s7944
• O4I2, >=98% (HPLC)
• Ethyl 2-[(4-chlorophenyl)amino]-4-thiazolecarboxylate
• ethy
• CHEMBL3593861
• AC-32684
• MS-11170
• 2-(4-Chloro-phenylamino)-thiazole-4-carboxylic acid ethyl ester
• MFCD08166530
• EX-A5624
• NCGC00484070-01
• AKOS017265089
• HY-18772
• N11056
• EN300-246715
• 4-Thiazolecarboxylic acid, 2-[(4-chlorophenyl)amino]-, ethyl ester
• A919504
• CS-5055
• O4I2?
• DTXSID30699845
• SCHEMBL5041112
• 165682-93-9
• CCG-267272
• Z48861423
• DB-360314

• MDL： MFCD08166530
• Inchi： 1S/C12H11ClN2O2S/c1-2-17-11(16)10-7-18-12(15-10)14-9-5-3-8(13)4-6-9/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： ULUBAPWNHROTEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=NC(C(=O)OCC)=CS1

Computed Properties

• Exact Mass: 282.02313
• Monoisotopic Mass: 282.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5
• XLogP3: 4

Experimental Properties

• Density: 1.382±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.019 g/l) (25 º C),
• PSA: 51.22

O4I2 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives
• Other Chemical additives Functional Additives